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Compound of Interest

Compound Name:
2-(Chloromethyl)-4,6-

dimethylpyridine

CAS No.: 4472-55-3

Cat. No.: B2467252

Get Quote

(2-Chloromethyl-4,6-Dimethylpyridine)
Introduction: The Nomenclature Paradox
In high-stakes medicinal chemistry, ambiguity is a liability. The compound frequently queried as

6-chloromethyl-2,4-lutidine presents a classic nomenclature hazard. While the name is

structurally descriptive, it technically violates IUPAC hierarchy, leading to potential sourcing

errors and synthetic mishaps.

"Lutidine" strictly refers to dimethylpyridines. A "chloromethyl-lutidine" implies a pyridine ring

with two methyl groups and one chloromethyl group. This results in a trisubstituted pyridine ring

(positions 2, 4, and 6).[1] Consequently, this molecule is chemically a derivative of 2,4,6-

collidine (trimethylpyridine), not 2,4-lutidine.

This guide serves as the authoritative technical dossier for 2-(chloromethyl)-4,6-
dimethylpyridine, clarifying its identity, synthesis, and handling for drug development

applications.
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Chemical Identity & Synonyms[2][3][4][5][6][7][8]
To ensure supply chain integrity, researchers must rely on the CAS number and systematic

IUPAC names rather than colloquialisms.

Identity Matrix
Parameter Identifier / Value Notes

Preferred IUPAC Name
2-(Chloromethyl)-4,6-

dimethylpyridine

The chloromethyl group takes

precedence in numbering over

methyls due to alphabetization,

but locants are minimized.

Common Synonym 6-Chloromethyl-2,4-lutidine

Non-standard. Describes the

substitution pattern relative to

a 2,4-lutidine core.

Parent Scaffold 2,4,6-Collidine
The starting material for

synthesis.[2][3][4]

CAS Number (HCl Salt) 221904-15-0

The free base is unstable;

commercial sources almost

exclusively supply the

hydrochloride.

Molecular Formula (Free Base) (HCl Salt)

Molecular Weight 155.62 g/mol (Free Base) 192.08 g/mol (HCl Salt)

Structural Visualization
The following diagram clarifies the relationship between the colloquial "Lutidine" derived name

and the actual "Collidine" parentage.
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Parent: 2,4,6-Collidine
(2,4,6-Trimethylpyridine)

Target: 2-(Chloromethyl)-4,6-dimethylpyridine
(AKA: 6-Chloromethyl-2,4-lutidine)

Functionalization of C-2 Methyl

Ref: 2,4-Lutidine
(2,4-Dimethylpyridine)

Naming Misconception
(Implies adding -CH2Cl to C-6)

Click to download full resolution via product page

Figure 1: Nomenclature genealogy. The target compound is synthetically derived from

Collidine, though often named as a substituted Lutidine.

Critical Properties & Stability
Trustworthiness Warning: Unlike many pyridine building blocks, this compound exhibits specific

instability that dictates handling protocols.

Free Base Instability: The free base of 2-(chloromethyl)-4,6-dimethylpyridine is prone to

self-quaternization. The pyridine nitrogen (nucleophile) of one molecule attacks the exocyclic

chloromethyl carbon (electrophile) of another, forming an insoluble pyridinium polymer

("pyridine red").

Protocol: Always store as the Hydrochloride (HCl) salt.

Usage: Liberate the free base in situ only immediately before the coupling reaction.

Vesicant Nature: As a "nitrogen mustard" analog (picolyl chloride class), it is a potent

alkylating agent. It can cause severe skin burns and sensitization.

Safety: Double-gloving (Nitrile/Laminate) and use of a fume hood are mandatory.

Synthesis & Manufacturing Protocol
For researchers unable to source the compound, or requiring fresh material to ensure high

reactivity, the Boekelheide Rearrangement is the industry-standard route. This method avoids

the poor selectivity of direct radical chlorination.

Reaction Scheme
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N-Oxidation: 2,4,6-Collidine

Collidine N-oxide.

Rearrangement: N-oxide

2-Acetoxymethyl-4,6-dimethylpyridine (via Acetic Anhydride).

Hydrolysis: Acetate

Alcohol (2-Hydroxymethyl-4,6-dimethylpyridine).

Chlorination: Alcohol

Chloride (using Thionyl Chloride).

Step-by-Step Methodology
Reagents:

2,4,6-Collidine (CAS 108-75-8)[2]

Hydrogen Peroxide (30% aq)[5]

Acetic Anhydride (

)

Thionyl Chloride (

)

Dichloromethane (DCM)
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Step 1: N-Oxidation
Reagent: H2O2, AcOH, Reflux

Output: Collidine N-oxide

Step 2: Boekelheide Rearrangement
Reagent: Ac2O, Reflux

Output: 2-Acetoxymethyl intermediate

 O-acylation & [3,3]-sigmatropic shift

Step 3: Hydrolysis
Reagent: HCl (aq) or NaOH

Output: 2-Hydroxymethyl-4,6-dimethylpyridine

 Deprotection

Step 4: Chlorination
Reagent: SOCl2, DCM

Output: 2-(Chloromethyl)-4,6-dimethylpyridine HCl

 Nucleophilic Substitution

Click to download full resolution via product page

Figure 2: The Boekelheide Rearrangement pathway ensures regioselectivity at the benzylic

position.

Detailed Protocol (Self-Validating):
Oxidation: Dissolve 2,4,6-collidine (10g) in glacial acetic acid (50 mL). Add

(30%, 15 mL) dropwise. Heat to 80°C for 12h.

Validation: TLC (10% MeOH/DCM) should show the disappearance of the non-polar

collidine spot and appearance of a polar N-oxide spot.
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Rearrangement: Concentrate the N-oxide. Add acetic anhydride (30 mL) and reflux (140°C)

for 2 hours.

Mechanism:[4][6][7] The N-oxide oxygen attacks an acetyl group, followed by a [3,3]-

sigmatropic rearrangement to the methyl carbon.

Hydrolysis: Remove excess

under vacuum. Reflux the residue in 20% HCl for 4 hours to cleave the ester. Neutralize with

and extract with DCM to get the alcohol.

Chlorination (Critical Step): Dissolve the alcohol in dry DCM at 0°C. Add

(1.5 eq) dropwise. Stir at room temperature for 4h.

Work-up: Evaporate solvent/excess

. The residue is the Hydrochloride salt.

Do NOT neutralize if you intend to store it. Wash the solid with dry ether to remove

impurities.

Applications in Drug Discovery[11]
The 6-chloromethyl-2,4-lutidine motif is a versatile "picolyl" electrophile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

http://www.sciencemadness.org/talk/viewthread.php?tid=65126
https://pdf.benchchem.com/132/Application_Notes_and_Protocols_Synthesis_and_Potential_Applications_of_2_4_chlorophenyl_piperidin_1_yl_methyl_pyridine.pdf
https://dugi-doc.udg.edu/bitstream/handle/10256/4726/tacc_20081216.pdf?sequence=13&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2467252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Domain Mechanism of Action Key References

Proton Pump Inhibitors (PPIs)

Acts as the pyridine synthon

for coupling with

benzimidazoles (similar to

Omeprazole synthesis).

[1]

Metal Chelation (TPA Ligands)

Used to synthesize Tripodal

ligands (e.g., TPA/BPA) for

biomimetic iron/copper

complexes. The methyl steric

bulk modulates metal center

redox potential.

[2]

Prodrug Synthesis

The chloromethyl group allows

for the attachment of lipophilic

pyridine tails to improve drug

solubility or BBB permeability.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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